Cas no 1219112-95-4 (Methyl 6-(phenoxymethyl)picolinate)
Methyl 6-(phenoxymethyl)picolinate Chemical and Physical Properties
Names and Identifiers
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- Methyl 6-(phenoxymethyl)picolinate
- 2-Pyridinecarboxylicacid,6-(phenoxymethyl)-,methylester
- Methyl6-(phenoxymethyl)picolinate
- methyl 6-(phenoxymethyl)pyridine-2-carboxylate
- FXHOSKBSIFZOQM-UHFFFAOYSA-N
-
- MDL: MFCD15475053
- Inchi: 1S/C14H13NO3/c1-17-14(16)13-9-5-6-11(15-13)10-18-12-7-3-2-4-8-12/h2-9H,10H2,1H3
- InChI Key: FXHOSKBSIFZOQM-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)CC1C=CC=C(C(=O)OC)N=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 264
- XLogP3: 2.5
- Topological Polar Surface Area: 48.4
Methyl 6-(phenoxymethyl)picolinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D588065-5g |
2-Pyridinecarboxylic acid, 6-(phenoxymethyl)-, methyl ester |
1219112-95-4 | 97% | 5g |
$1800 | 2023-09-01 | |
| eNovation Chemicals LLC | D588065-25g |
2-Pyridinecarboxylic acid, 6-(phenoxymethyl)-, methyl ester |
1219112-95-4 | 97% | 25g |
$3500 | 2023-09-01 | |
| eNovation Chemicals LLC | D588065-5g |
2-Pyridinecarboxylic acid, 6-(phenoxymethyl)-, methyl ester |
1219112-95-4 | 97% | 5g |
$1800 | 2023-04-05 | |
| eNovation Chemicals LLC | D588065-25g |
2-Pyridinecarboxylic acid, 6-(phenoxymethyl)-, methyl ester |
1219112-95-4 | 97% | 25g |
$3500 | 2023-04-05 |
Methyl 6-(phenoxymethyl)picolinate Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on Methyl 6-(phenoxymethyl)picolinate
Methyl 6-(phenoxymethyl)picolinate (CAS No. 1219112-95-4): A Comprehensive Overview
Methyl 6-(phenoxymethyl)picolinate, identified by its CAS number 1219112-95-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in drug development and therapeutic interventions. The phenoxymethyl moiety in its molecular structure contributes to its distinct chemical behavior, making it a valuable candidate for further research and exploration.
The synthesis and characterization of Methyl 6-(phenoxymethyl)picolinate involve meticulous attention to detail to ensure the purity and efficacy of the final product. Advanced synthetic techniques, including organic transformations and purification methods, are employed to achieve the desired chemical integrity. The compound's molecular framework, combining a picolinic acid backbone with a phenoxymethyl group, imparts specific reactivity that is leveraged in various biochemical processes.
In recent years, Methyl 6-(phenoxymethyl)picolinate has been studied for its pharmacological properties. Research indicates that this compound exhibits promising biological activity, particularly in modulating enzymatic pathways and interacting with target proteins. These interactions are crucial for developing novel therapeutic agents that can address a range of medical conditions. The compound's ability to engage with biological systems at a molecular level makes it an attractive candidate for further investigation.
One of the most compelling aspects of Methyl 6-(phenoxymethyl)picolinate is its potential in the realm of drug discovery. The structural features of this compound allow it to serve as a scaffold for designing new molecules with enhanced pharmacological properties. Researchers are exploring its use in developing treatments for neurological disorders, inflammatory conditions, and other diseases where precise molecular targeting is essential. The versatility of this compound lies in its ability to be modified and functionalized to meet specific therapeutic needs.
The role of Methyl 6-(phenoxymethyl)picolinate in clinical research is also noteworthy. Preclinical studies have demonstrated its efficacy in various models, highlighting its potential as a lead compound for further development. These studies provide valuable insights into its mechanism of action and toxicity profiles, which are critical factors in the drug development process. The compound's favorable pharmacokinetic properties further enhance its appeal as a candidate for clinical translation.
The future prospects of Methyl 6-(phenoxymethyl)picolinate are vast and multifaceted. As research continues to uncover new applications and therapeutic benefits, this compound is poised to play a significant role in the next generation of pharmaceuticals. Collaborative efforts between academia and industry are essential to accelerate the translation of laboratory findings into clinical practice. By leveraging cutting-edge technologies and innovative approaches, the full potential of Methyl 6-(phenoxymethyl)picolinate can be realized.
In conclusion, Methyl 6-(phenoxymethyl)picolinate (CAS No. 1219112-95-4) is a compound with remarkable promise in the field of pharmaceutical chemistry. Its unique structural features and biological activities make it a valuable asset in the quest for new treatments and therapies. As research progresses, this compound is expected to contribute significantly to advancements in medicine and healthcare.
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